Cas no 2091-24-9 (4,7,10,13,16,19-Docosahexaenoicacid)

4,7,10,13,16,19-Docosahexaenoicacid Properties

Names and Identifiers

• 4,7,10,13,16,19-Docosahexaenoicacid
• DIHEXYL ADIPATE
• DECOSAHEXAENOICACID
• DHARICHMICROALGALOIL
• DHA-RICHMICROALGAOIL
• Dihexyladipat
• DOCOSAHEXENOIC ACID
• Hexanedioicacid,dihexyle
• Lonza DHA cl
• Lonza DHA dry
• all-trans-docosa-4,7,10,13,16,19-hexaenoic acid
• ZR7NX0Z98X
• AS-49348
• 391921-09-8
• AKOS015902722
• Q27094656
• (4E, 7E, 10E, 13E, 16E, 19E)-docosa-4, 7, 10, 13, 16, 19-hexaenoic acid
• (4E,7E,10E,13E,16E,19E)-4,7,10,13,16,19-Docosahexaenoic acid
• SCHEMBL159951
• 2091-24-9
• SCHEMBL13900774
• 4,7,10,13,16,19-Docosahexaenoic acid, (4E,7E,10E,13E,16E,19E)-
• UNII-ZR7NX0Z98X
• trans-4,7,10,13,16,19-Docohexaenoic acid
• 4,7,10,13,16,19-Docosahexaenoic acid
• (4E,7E,10E,13E,16E,19E)-docosa-4,7,10,13,16,19-hexaenoic acid
• KBio3_000036
• Bio2_000018
• KBio2_005154
• CBiol_001946
• Bio1_000721
• DHA;Cervonic Acid
• 4,7,10,13,16,19-docosahexenoic acid
• cis-4,7,13,16,19-docosahexaenoic acid
• Bio1_000232
• Bio2_000498
• KBio3_000035
• DTXSID40859953
• FT-0667760
• KBio2_002586
• AKOS028109045
• FT-0623913
• KBioGR_000018
• KBioSS_000018
• 124020-09-3
• 4,7,10,13,16,19-Docosahexaenoic acid, (4Z,7Z,10Z,13Z,16Z,19Z)-
• Bio1_001210
• (4Z,7Z,10Z,13Z,16Z,19E)-4,7,10,13,16,19-Docosahexaenoic acid
• KBio2_000018
• SY014871
• +Expand

• MDL： MFCD13195609
• InChIKey： MBMBGCFOFBJSGT-UAYLQDFESA-N
• Inchi： InChI=1S/C22H32O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22(23)24/h3-4,6-7,9-10,12-13,15-16,18-19H,2,5,8,11,14,17,20-21H2,1H3,(H,23,24)/b4-3+,7-6+,10-9-,13-12-,16-15-,19-18-
• SMILES： CC/C=C/C/C=C/C/C=C\C/C=C\C/C=C\C/C=C\CCC(=O)O

Computed Properties

• Exact Mass: 328.24000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 14
• Monoisotopic Mass: 328.24
• Heavy Atom Count: 24
• Complexity: 462
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 6
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.2
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• LogP: 6.54890
• PSA: 37.30000
• Refractive Index: 1.4457 (13.5 C)
• Boiling Point: 446.7 °C at 760 mmHg
• Melting Point: 17.5
• Flash Point: 343.4 °C
• Color/Form: Colorless liquid
• Density: 0.943